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Compound of Interest

Compound Name: Pegaptanib sodium

Cat. No.: B1194691 Get Quote

Authored for: Researchers, scientists, and drug development professionals.

Introduction
Pegaptanib sodium is a pegylated anti-vascular endothelial growth factor (VEGF) aptamer, a

single strand of nucleic acid that binds with high specificity and affinity to the VEGF165 isoform.

[1] VEGF165 is a key contributor to pathological angiogenesis and increased vascular

permeability.[1] By selectively binding to the heparin-binding domain of VEGF165, pegaptanib
sodium blocks its interaction with its receptors, VEGFR-1 and VEGFR-2, and the co-receptor

Neuropilin-1 (NRP1). This inhibition of VEGF165 signaling makes pegaptanib sodium a

valuable tool for in vitro studies of angiogenesis, vascular permeability, and related pathological

processes. These application notes provide detailed protocols for the preparation and dilution

of pegaptanib sodium for use in cell culture experiments.

Quantitative Data Summary
The following table summarizes key quantitative data for the preparation and use of

pegaptanib sodium in cell culture.
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Parameter Value Notes

Molecular Weight ~50 kDa

Solubility (Water) 10 mg/mL
Requires sonication for

dissolution.[2]

Storage (Powder) -20°C for up to 2 years
Keep tightly sealed and

protected from moisture.[3]

Storage (DMSO Stock

Solution)
-80°C for up to 6 months

Aliquot to avoid repeated

freeze-thaw cycles.[3]

Effective In Vitro Concentration

Range
1 nM - 375 nM

Effective concentrations for

inhibiting VEGF-induced

effects in HUVECs.[4][5][6]

Final DMSO Concentration in

Culture
< 0.5% (ideally < 0.1%)

To avoid solvent-induced

cytotoxicity.

Experimental Protocols
Protocol 1: Preparation of a 1 mM Pegaptanib Sodium
Stock Solution in DMSO
This protocol describes the preparation of a 1 mM stock solution of pegaptanib sodium using

dimethyl sulfoxide (DMSO) as the solvent.

Materials:

Pegaptanib sodium powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)

Sterile, RNase-free microcentrifuge tubes

Calibrated micropipettes and sterile, RNase-free tips

Vortex mixer
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Analytical balance

Procedure:

Equilibration: Allow the vial of pegaptanib sodium powder to equilibrate to room

temperature for at least one hour before opening to prevent condensation.[3]

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh out a desired

amount of pegaptanib sodium powder. For example, to prepare 1 mL of a 1 mM stock

solution (assuming a molecular weight of 50,000 g/mol ), you would need 50 mg of the

compound.

Dissolution: Add the appropriate volume of sterile DMSO to the weighed powder to achieve a

final concentration of 1 mM. For example, add 1 mL of DMSO to 50 mg of pegaptanib
sodium.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) may aid in dissolution, but avoid

excessive heat.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, RNase-free

microcentrifuge tubes. This is crucial to prevent contamination and degradation from

repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C. Under these conditions, the stock solution is stable for

up to 6 months.[3]

Protocol 2: Dilution of Pegaptanib Sodium for Cell
Culture Applications
This protocol outlines the serial dilution of the 1 mM pegaptanib sodium stock solution to

achieve the desired final working concentration in cell culture medium.

Materials:

1 mM pegaptanib sodium stock solution in DMSO
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Sterile, complete cell culture medium appropriate for your cell line

Sterile, RNase-free microcentrifuge tubes or a sterile 96-well plate for serial dilutions

Calibrated micropipettes and sterile, RNase-free tips

Procedure:

Intermediate Dilution (Optional but Recommended): It is advisable to perform an

intermediate dilution of the 1 mM stock solution in sterile cell culture medium to minimize the

amount of DMSO added to the final cell culture and to facilitate accurate pipetting for the

final working concentrations. For example, prepare a 10 µM intermediate stock by diluting 2

µL of the 1 mM stock solution into 198 µL of cell culture medium.

Final Dilution: Add the appropriate volume of the intermediate or stock solution to the cell

culture medium to reach the desired final concentration. For example, to achieve a final

concentration of 100 nM in 1 mL of medium, add 10 µL of the 10 µM intermediate solution.

DMSO Control: It is critical to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the highest concentration of

pegaptanib sodium used, but without the compound itself. This will account for any effects

of the solvent on the cells. The final concentration of DMSO should ideally be below 0.1% to

minimize cytotoxicity.[7]

Mixing and Application: Gently mix the medium containing the diluted pegaptanib sodium
before adding it to your cell cultures.
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Caption: Pegaptanib sodium selectively inhibits the VEGF165 signaling pathway.

Experimental Workflow: Preparation and Dilution of
Pegaptanib Sodium
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Caption: Workflow for preparing and diluting pegaptanib sodium for cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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